Cas no 100636-30-4 (2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)-)

• Product Name: 2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)-
• CAS No: 100636-30-4
• MF: C₁₁H₉ClO
• MW: 192.641562223434
• CID: 1126130
• PubChem ID: 6450287
• Update Time: 2025-04-20

2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)-
• 5-phenyl-2,4-pentadienoic acid chloride
• 100636-30-4
• 5-phenylpenta-2,4-dienoyl chloride
• 5-Phenyl-(2E,4E)-pentadienoyl chloride
• (2E,4E)-5-phenylpenta-2,4-dienoyl chloride
• 40926-86-1
• 2,4-Pentadienoyl chloride, 5-phenyl-
• SCHEMBL560726

• Inchi： 1S/C11H9ClO/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-9H/b8-4+,9-5+
• InChI Key： VBSYMODXUFYOLA-KBXRYBNXSA-N
• SMILES： ClC(/C=C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 135.99265
• Monoisotopic Mass: 192.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07